Cas no 2228244-87-7 (1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228244-87-7
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6612584
• PubChem ID: 165657752
• Update Time: 2025-10-28

1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine
• 1-[(3,4-difluorophenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1820428
• 2228244-87-7

• Inchi： 1S/C11H13F2N/c1-14-11(4-5-11)7-8-2-3-9(12)10(13)6-8/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： OUUIWJDEAFCIFH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CC1)NC)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine

1-(3,4-Difluorophenyl)methyl-N-methylcyclopropan-1-amine: A Comprehensive Overview

1-(3,4-Difluorophenyl)methyl-N-methylcyclopropan-1-amine, also known by its CAS number 2228244-87-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an N-methylamine moiety. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

The synthesis of 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the cyclopropane ring, thereby enhancing the overall yield and stereochemical purity of the product.

The chemical properties of this compound are heavily influenced by its structural features. The cyclopropane ring introduces significant ring strain, which can be harnessed in various reactions to generate reactive intermediates. The N-methylamine group contributes to the compound's basicity, making it amenable to protonation under acidic conditions. This property is particularly useful in drug design, where such functional groups can modulate bioavailability and pharmacokinetics.

In terms of applications, 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine has shown promise in several areas. In the pharmaceutical industry, it serves as a building block for constructing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of kinase inhibitors and other enzyme-targeted agents. Additionally, its fluorinated phenyl group confers enhanced stability and lipophilicity, which are desirable traits in drug candidates.

The latest research on this compound has focused on its potential as a precursor for advanced materials. For example, chemists have explored its use in constructing supramolecular assemblies and functional polymers. The ability to fine-tune the electronic properties of this compound through fluorination has opened new avenues for materials science applications.

In conclusion, 1-(3,4-difluorophenyl)methyl-N-methylcyclopropan-1-amine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.